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Compound of Interest

Compound Name: Xl-228

Cat. No.: B611969

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
XL-228, a multi-targeted tyrosine kinase inhibitor. Adherence to this protocol is crucial for
ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Data

A summary of the key quantitative data for XL-228 is presented in the table below for easy
reference.

Property Value Source
Molecular Weight 437.54 g/mol [1]
CAS Number 898280-07-4 [1]
Solubility in DMSO > 21.9 mg/mL [1]

o > 27.6 mg/mL (with sonication
Solubility in Ethanol ) [1]
and warming)

-20°C for up to 1 month; -80°C
Recommended Storage [1]
for up to 6 months

Experimental Protocol
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This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of XL-
228 in DMSO.

Materials:

XL-228 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

 Ultrasonic water bath

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Procedure:

» Pre-weighing Preparation: Before handling the compound, ensure that you are wearing the
appropriate personal protective equipment.

o Weighing XL-228: Carefully weigh out the desired amount of XL-228 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.3754 mg of XL-228.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
XL-228 powder. For a 10 mM solution using 4.3754 mg of XL-228, this would be 1 mL of
DMSO.

o Dissolution:

o Tightly cap the vial and vortex for 1-2 minutes to facilitate dissolution.
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o If the compound is not fully dissolved, briefly sonicate the vial in an ultrasonic water bath.
[1] Gentle warming to 37°C can also aid in dissolution.[1]

 Aliquotting and Storage:

o Once the XL-228 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, amber microcentrifuge tubes. This will minimize freeze-thaw cycles
and protect the compound from light.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Safety Precautions:

XL-228 is a potent compound and should be handled with care.

Always work in a well-ventilated area, preferably a chemical fume hood.

Avoid inhalation of the powder and direct contact with skin and eyes. In case of contact,
wash the affected area immediately with copious amounts of water.

Dispose of all waste materials according to institutional and local regulations.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the XL-228 stock solution.
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Caption: Workflow for preparing XL-228 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611969#how-to-prepare-xl-228-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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